5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95%
Overview
Description
5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95% is a useful research compound. Its molecular formula is C15H11NO7 and its molecular weight is 317.25 g/mol. The purity is usually 95%.
The exact mass of the compound 5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95% is 317.05355169 g/mol and the complexity rating of the compound is 458. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95% suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(3,5-Dicarboxyphenyl)-2-methoxynicotinic acid, 95% including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
5-(5-carboxy-6-methoxypyridin-3-yl)benzene-1,3-dicarboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO7/c1-23-12-11(15(21)22)5-10(6-16-12)7-2-8(13(17)18)4-9(3-7)14(19)20/h2-6H,1H3,(H,17,18)(H,19,20)(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZBYCNHCNZPTOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)C2=CC(=CC(=C2)C(=O)O)C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80688289 |
Source
|
| Record name | 5-(5-Carboxy-6-methoxypyridin-3-yl)benzene-1,3-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80688289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261974-62-2 |
Source
|
| Record name | 5-(5-Carboxy-6-methoxypyridin-3-yl)benzene-1,3-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80688289 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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